Cas no 87604-18-0 (4-Bromo-2-(chloromethyl)-1-methyl-benzene)

• Product Name: 4-Bromo-2-(chloromethyl)-1-methyl-benzene
• CAS No: 87604-18-0
• MF: C₈H₈BrCl
• MW: 219.506120681763
• MDL: MFCD12025015
• CID: 2114262
• PubChem ID: 12853096
• Update Time: 2024-03-01

4-Bromo-2-(chloromethyl)-1-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(chloromethyl)-1-methylBenzene
• 5-bromo-2-methylbenzyl chloride
• Benzene, 4-bromo-2-(chloromethyl)-1-methyl-
• VGCLTQUMFLQQQU-UHFFFAOYSA-N
• Benzene,4-bromo-2-(chloromethyl)-1-methyl-
• 4-Bromo-2-(chloromethyl)-1-methyl-benzene

• MDL： MFCD12025015
• Inchi： 1S/C8H8BrCl/c1-6-2-3-8(9)4-7(6)5-10/h2-4H,5H2,1H3
• InChI Key： VGCLTQUMFLQQQU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(CCl)C=1

Computed Properties

• Exact Mass: 217.94979g/mol
• Monoisotopic Mass: 217.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides